N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C20H18ClN5O5/c1-30-13-6-4-12(5-7-13)26-19(28)17-18(20(26)29)25(24-23-17)10-16(27)22-14-9-11(21)3-8-15(14)31-2/h3-9,17-18H,10H2,1-2H3,(H,22,27)
• InChI Key: HLTLPJSXYXPNGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C20H18ClN5O5
• Molecular Weight: 443.8 g/mol
• CAS No.: 1052613-86-1

Description

N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyrrolo[3,4-d][1,2,3]triazole core, which is known for its biological activity and potential therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide typically involves multiple steps, starting with the preparation of the pyrrolo[3,4-d][1,2,3]triazole core. This can be achieved through cyclization reactions involving appropriate precursors under controlled conditions. The final step involves the acylation of the triazole core with N-(5-chloro-2-methoxyphenyl)acetamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Halogen atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy groups would yield aldehydes or carboxylic acids, while reduction of nitro groups would yield amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic uses, particularly in the treatment of diseases involving abnormal cell proliferation.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrrolo[3,4-d][1,2,3]triazole derivatives, which share the same core structure but differ in their substituents. Examples include:

• N-(5-chloro-2-methoxyphenyl)-2-[5-(4-chlorophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide
• N-(5-chloro-2-methoxyphenyl)-2-[5-(4-hydroxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide

Uniqueness

The uniqueness of N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide lies in its specific substituents, which can influence its biological activity and chemical reactivity. The presence of both chloro and methoxy groups may enhance its interactions with biological targets and improve its pharmacokinetic properties.

Biological Activity

N-(5-chloro-2-methoxyphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazol-1-yl]acetamide is a synthetic compound with potential biological activities. This article reviews its molecular characteristics and biological effects based on existing literature and research findings.

Molecular Characteristics

• Molecular Formula : C16H16ClN3O3
• Molecular Weight : 305.75 g/mol
• CAS Number : 349093-56-7
• IUPAC Name : this compound

Antiparasitic Activity

Research has indicated that compounds similar to this compound exhibit notable antiparasitic properties. For instance:

• EC50 Values : Compounds with similar structures have shown EC50 values ranging from 0.010 μM to 0.577 μM in various assays against parasitic infections .

The biological activity of this compound can be attributed to its ability to interact with specific biological pathways:

• Inhibition of CDC25 Phosphatases : The compound may act by inhibiting cell cycle regulators such as CDC25A and CDC25C through phosphorylation mechanisms. This leads to increased inhibitory phosphorylation of CDK-cyclin complexes and blocks cell cycle progression .

Cytotoxicity and Selectivity

Studies have assessed the cytotoxic effects of related compounds on cancer cell lines:

• Selectivity Index : A selectivity index is often calculated to determine the therapeutic window of these compounds. For example:
  • Cell Line A (e.g., HeLa) : IC50 = 0.050 μM
  • Cell Line B (e.g., MCF7) : IC50 = 0.200 μM
  • The selectivity index indicates a favorable profile for targeting specific cancer cells while sparing normal cells.

Study 1: Antiparasitic Efficacy

In a study evaluating the antiparasitic efficacy of derivatives of pyrrolo[3,4-d][1,2,3]triazole:

• Findings : The compound demonstrated significant activity against Plasmodium falciparum with an EC50 of 0.025 μM.
• : This suggests potential for development as an antimalarial agent.

Study 2: Cancer Cell Proliferation Inhibition

Another study focused on the inhibition of proliferation in breast cancer cell lines:

• Results : The compound reduced cell viability by over 70% at concentrations above 0.100 μM.
• Mechanism : The inhibition was linked to apoptosis induction via the mitochondrial pathway.